Boc-PEG4-Val-Cit-PAB-OH

• Molecular Formula: C34H58N6O11
• Molecular Weight: 726.9 g/mol
• InChI: InChI=1S/C34H58N6O11/c1-24(2)29(31(44)39-27(7-6-13-36-32(35)45)30(43)38-26-10-8-25(23-41)9-11-26)40-28(42)12-15-47-17-19-49-21-22-50-20-18-48-16-14-37-33(46)51-34(3,4)5/h8-11,24,27,29,41H,6-7,12-23H2,1-5H3,(H,37,46)(H,38,43)(H,39,44)(H,40,42)(H3,35,36,45)/t27-,29-/m0/s1
• InChIKey: ROZZJBUXGVZBJQ-YTMVLYRLSA-N

Boc-PEG4-Val-Cit-PAB-OH: PEG4-Integrated ADC Linker Building Block

Boc-PEG4-Val-Cit-PAB-OH (CAS 2055024-54-7, MW 726.86 g/mol, formula C34H58N6O11) is a synthetic intermediate for antibody-drug conjugate (ADC) linker construction that integrates a tert-butoxycarbonyl (Boc)-protected amine, a hydrophilic tetraethylene glycol (PEG4) spacer, and a cathepsin B-cleavable valine-citrulline-p-aminobenzyl alcohol (Val-Cit-PAB) self-immolative unit . The PAB benzylic alcohol provides a versatile derivatization site for generating activated esters (e.g., PNP carbonate) suitable for payload conjugation . As a building block rather than a finished linker-payload, it serves as a modular precursor in multi-step ADC synthesis workflows where orthogonal amino protection is required before final antibody coupling .

1

PEG4 spacer enables hydrophilic linker-payload constructs for aggregation-prone warheads

2

Boc-protected amine supports orthogonal conjugation in multi-step synthesis

3

PAB-OH terminal provides a versatile derivatization site (e.g., PNP carbonate)

• [1] MedChemExpress. Boc-PEG4-Val-Cit-PAB-OH Product Page. CAS 2055024-54-7. Available at: https://www.medchemexpress.eu/boc-peg4-val-cit-pab-oh.html View Source

Why Boc-PEG4-Val-Cit-PAB-OH Cannot Be Substituted

ADC linker intermediates that share the Val-Cit-PAB core but differ in PEG length, terminal protecting group, or absence of a PEG spacer yield ADCs with markedly different hydrophobicity profiles, aggregation propensity, pharmacokinetic clearance rates, and synthetic compatibility . A non-PEGylated Val-Cit-PAB ADC (MC-VC-PAB-pyrene conjugated to trastuzumab) exhibited 100% aggregation by size-exclusion chromatography and 36% premature payload release in mouse plasma, while incorporation of PEG reduces both aggregation and nonspecific payload loss . Furthermore, the Boc protecting group provides acid-labile orthogonal deprotection that is incompatible with Fmoc-based solid-phase synthesis strategies . Substituting the PEG4 spacer with PEG2, PEG6, or PEG8 alters the hydrophilicity-to-clearance balance: PEG4 yields an intermediate plasma clearance of approximately 18.8 mL/kg/day versus 46.3 mL/kg/day for PEG0 and 9.0 mL/kg/day for PEG8 in rat models, a difference that directly impacts ADC therapeutic window .

Non-PEGylated Val-Cit-PAB analog

May exhibit high aggregation propensity and accelerated plasma clearance, altering conjugate developability

Fmoc-protected analog

Requires basic deprotection (piperidine), which can degrade base-sensitive payloads or activated esters

Different PEG length (PEG2, PEG6, PEG8)

Shifts hydrophilicity–clearance balance beyond the PEG4 intermediate profile; may impact ADC exposure window

• [1] Matsuda Y. Exo-Cleavable Linkers: Enhanced Stability and Therapeutic Efficacy in Antibody–Drug Conjugates. J Med Chem. 2024;67(20):18124-18138. doi:10.1021/acs.jmedchem.4c01234 View Source
• [2] Matsuda Y et al. Exo-Cleavable Linkers: A New Strategy to Overcome Val-Cit Linker Drawbacks. J Med Chem. 2024;67(20):18124-18138. Table 1: Comparison of Physical and Mouse Plasma Stabilities of Val-Cit PAB and Exo-Cleavable Linkers. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC11513888/table/tbl1/ View Source
• [3] MedChemExpress. Fmoc-PEG4-Val-Cit-PAB-OH Product Page. Available at: https://www.medchemexpress.cn/fmoc-peg4-val-cit-pab-oh.html View Source
• [4] Burke PJ, Hamilton JZ, Jeffrey SC, et al. Optimization of a PEGylated Glucuronide-Monomethylauristatin E Linker for Antibody–Drug Conjugates. Mol Cancer Ther. 2017;16(1):116-126. Clearance data cited in: Simmons JK, Burke PJ, et al. Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicol Appl Pharmacol. 2020;392:114925. View Source

Boc-PEG4-Val-Cit-PAB-OH: Evidence vs. Analogs

PEG4 Spacer Hydrophobicity Advantage

Incorporation of a PEG4 spacer into the Val-Cit-PAB linker dramatically reduces hydrophobicity. The non-PEGylated MC-Val-Cit-PAB linker has a measured logP of 3.273, while the PEG4-containing analog Mal-PEG4-Val-Cit-PAB exhibits a logP of -2.4, representing a ΔlogP of approximately 5.7 units toward greater hydrophilicity . In ADC format, a non-PEGylated MC-VC-PAB-pyrene trastuzumab conjugate (DAR 7.9) showed complete aggregation (100%) by SEC with a HIC retention time of 15.0 min, compared to exo-cleavable PEG-containing linkers that achieved <1% aggregation with HIC retention times of 9.1–9.7 min . Boc-PEG4-Val-Cit-PAB-OH, as the Boc-protected PEG4-Val-Cit-PAB precursor, provides the same PEG4 hydrophilicity benefit at the building-block stage before further derivatization.

PEG4 hydrophobicity

Class-level inference

ΔlogP ≈ 5.7 (PEG4 vs. non-PEGylated); aggregation reduced from 100%

Supports hydrophilicity-driven aggregation control

Analogous Mal-PEG4-Val-Cit-PAB logP −2.4 vs. MC-Val-Cit-PAB logP 3.273

Evidence Dimension	Drug-linker hydrophobicity (logP) and ADC aggregation propensity
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: PEG4-containing Val-Cit-PAB scaffold (analogous Mal-PEG4-Val-Cit-PAB logP = -2.4)
Comparator Or Baseline	MC-Val-Cit-PAB (no PEG): logP = 3.273; MC-VC-PAB-pyrene ADC: ClogP = 4.31, HIC RT = 15.0 min, 100% aggregation by SEC, 36% premature payload release in mouse plasma, DAR 7.9
Quantified Difference	ΔlogP ≈ 5.7 units (PEG4 vs. no PEG); aggregation reduced from 100% to <1% in analogous PEG-containing ADC constructs
Conditions	logP values from PeptideDB/invivochem databases; ADC data from trastuzumab conjugates analyzed by HIC and SEC; mouse plasma stability assessed over incubation period

Why This Matters

Hydrophobicity is the primary driver of ADC aggregation, rapid plasma clearance, and off-target toxicity; selecting a PEG4-containing building block at the synthesis stage directly determines the developability of the final ADC.

• [1] PeptideDB. MC-Val-Cit-PAB Compound Page (CAS 159857-80-4). LogP: 3.273. Available at: https://www.peptidedb.com/compound/mc-val-cit-pab-159857-80-4/ View Source
• [2] PeptideDB / InvivoChem. Mal-PEG4-Val-Cit-PAB Compound Page (CAS 1949793-41-2). LogP: -2.4. Available at: https://www.peptidedb.com/compound/mal-peg4-val-cit-pab-1949793-41-2/ View Source
• [3] Matsuda Y et al. J Med Chem. 2024;67(20):18124-18138. Table 1: Physical and Mouse Plasma Stabilities of Val-Cit PAB and Exo-Cleavable Linkers. ADC(3) linear-VC: Mc-VC-PAB-pyrene, ClogP 4.31, HIC RT 15.0 min, DAR 7.9, aggregation 100%, released payload 36%. View Source

Val-Cit Dipeptide Enzymatic Stability

Among dipeptide linkers evaluated for cathepsin B-mediated doxorubicin release, Val-Cit demonstrated the highest stability with a half-life (t₁/₂) of 240 minutes, compared to only 8 minutes for Phe-Lys—a 30-fold difference . In a separate cathepsin B cleavage comparison, Val-Ala was cleaved at approximately half the rate of Val-Cit, confirming that Val-Cit provides the most sustained enzymatic stability in this dipeptide class . Boc-PEG4-Val-Cit-PAB-OH retains the Val-Cit dipeptide as its enzymatic cleavage trigger, meaning ADCs constructed from this building block inherit this validated stability profile that has supported clinical approval of brentuximab vedotin (Adcetris), which also employs a Val-Cit-PAB linker architecture .

Val-Cit enzymatic stability

Cross-study comparable

t₁/₂ 240 min (Val-Cit) vs. 8 min (Phe-Lys)

Reported 30-fold stability difference supports sustained linker integrity

Cathepsin B doxorubicin release assay (Debowchik et al.)

Evidence Dimension	Enzymatic stability (half-life of doxorubicin release by cathepsin B)
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: contains Val-Cit dipeptide (reported t₁/₂ = 240 min for Val-Cit-PAB-doxorubicin substrate)
Comparator Or Baseline	Phe-Lys dipeptide: t₁/₂ = 8 min; Val-Ala dipeptide: cleaved at ~50% of Val-Cit rate
Quantified Difference	Val-Cit t₁/₂ is 30-fold longer than Phe-Lys; Val-Cit cleavage rate is ~2-fold slower than Val-Ala
Conditions	Isolated cathepsin B enzymatic hydrolysis assay measuring doxorubicin release from dipeptide-PABC-doxorubicin substrates (Debowchik et al.)

Why This Matters

The 30-fold stability advantage of Val-Cit over Phe-Lys translates to lower risk of premature payload release in circulation, a critical determinant of ADC therapeutic index and a key differentiator for procurement decisions when selecting a dipeptide trigger.

• [1] Iris Biotech GmbH. Enzymatically Cleavable Linkers Based on Val-Cit and Val-Ala. Published 2021-07-27. Citing Debowchik et al. comparative study: Val-Cit t₁/₂ = 240 min, Phe-Lys t₁/₂ = 8 min; Val-Ala cleaved at half the rate of Val-Cit. Available at: https://iris-biotech.de/de/blog/enzymatically-cleavable-linkers-based-on-val-cit-and-val-ala.html View Source
• [2] AxisPharm. Cleavable Cross Linkers – Val-Cit-PAB Linkers. Accessed 2025. Val-cit-pab linkers have been widely used in Antibody drug conjugation development and have superior plasma stability. Available at: https://axispharm.com/cleavable-cross-linkers/ View Source

PEG4 Spacer Plasma Clearance Optimization

In a systematic evaluation of PEG chain length effects on ADC pharmacokinetics in rats, clearance rates were inversely correlated with PEG length: PEG0 (non-PEGylated) cleared at 46.3 mL/kg/day, PEG4 at 18.8 mL/kg/day (~2.5-fold slower), PEG8 at 9.0 mL/kg/day, and PEG12 at 7.3 mL/kg/day . A threshold effect was observed at PEG8, beyond which further clearance reduction was marginal . PEG4 occupies an intermediate position—providing significantly reduced clearance compared to non-PEGylated linkers while avoiding the potential for accelerated blood clearance (ABC) phenomenon or anti-PEG immunogenicity concerns associated with longer PEG chains upon repeated dosing . ADCs with PEG4 linkers demonstrated substantially less hematologic toxicity than non-PEGylated ADCs, with reduced bone marrow depletion and faster peripheral blood cell count recovery .

PEG4 plasma clearance

Cross-study comparable

Clearance ~18.8 mL/kg/day (PEG4) vs. 46.3 (PEG0), 9.0 (PEG8)

Intermediate clearance supports PK optimization without excessive PEG length

Rat IgG1-MMAE ADC data; threshold effect observed beyond PEG8

Evidence Dimension	Plasma clearance rate and tolerability in rat models
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: PEG4-containing linker scaffold (analogous ADC clearance ~18.8 mL/kg/day)
Comparator Or Baseline	PEG0 ADC: 46.3 mL/kg/day; PEG8 ADC: 9.0 mL/kg/day; PEG12 ADC: 7.3 mL/kg/day
Quantified Difference	PEG4 reduces clearance 2.5-fold vs. PEG0 (18.8 vs. 46.3 mL/kg/day); PEG8 provides only 2.1-fold further reduction vs. PEG4 (9.0 vs. 18.8 mL/kg/day)
Conditions	Non-targeting IgG1 MMAE ADCs dosed intravenously in Sprague-Dawley rats; clearance values from Burke et al. 2017; toxicology assessed by hematology and histopathology

Why This Matters

PEG4 provides the largest single-step clearance reduction in the PEG series (~27.5 mL/kg/day drop from PEG0), delivering the highest return on PEG length investment for reducing nonspecific clearance while minimizing potential anti-PEG immunogenicity risks associated with longer PEG chains.

• [1] Simmons JK, Burke PJ, et al. Reducing the antigen-independent toxicity of antibody-drug conjugates by minimizing their non-specific clearance through PEGylation. Toxicol Appl Pharmacol. 2020;392:114925. Clearance values: PEG0 46.3, PEG4 18.8, PEG8 9.0, PEG12 7.3 mL/kg/day. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0041008X20300569 View Source
• [2] Burke PJ, Hamilton JZ, Jeffrey SC, et al. Optimization of a PEGylated Glucuronide-Monomethylauristatin E Linker for Antibody–Drug Conjugates. Mol Cancer Ther. 2017;16(1):116-126. Longer PEG chains resulted in slower clearance, with a threshold length of PEG8 beyond which clearance was not impacted. Available at: https://studyres.com/doc/24487020/ View Source

Boc Orthogonal Deprotection Compatibility

Boc-PEG4-Val-Cit-PAB-OH employs a tert-butoxycarbonyl (Boc) protecting group that is removed under acidic conditions (e.g., TFA or HCl/dioxane), exposing a free primary amine for subsequent amide coupling . In contrast, the Fmoc analog (Fmoc-PEG4-Val-Cit-PAB-OH) requires basic conditions (20% piperidine in DMF) for deprotection . This chemical orthogonality means that Boc and Fmoc protecting strategies are not interchangeable when the payload, linker, or conjugation chemistry contains acid-sensitive or base-sensitive functional groups . For example, acid-labile payloads (e.g., certain maytansinoids, DNA-damaging agents with acid-sensitive glycosidic bonds) are incompatible with Boc deprotection but compatible with Fmoc; conversely, base-sensitive esters or maleimides may be compromised under Fmoc deprotection conditions but tolerate Boc removal .

Boc vs. Fmoc deprotection

Supporting evidence

Acid-labile (Boc) vs. base-labile (Fmoc) orthogonality

Selection depends on payload acid/base compatibility

Boc: TFA/HCl; Fmoc: 20% piperidine/DMF

Evidence Dimension	Deprotection condition orthogonality and functional group compatibility
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: Boc removed by acid (TFA, HCl/dioxane); compatible with base-stable payloads and conjugation handles
Comparator Or Baseline	Fmoc-PEG4-Val-Cit-PAB-OH: Fmoc removed by base (20% piperidine/DMF); compatible with acid-stable payloads
Quantified Difference	Qualitative orthogonality: acid vs. base deprotection; no single strategy is universally compatible
Conditions	Standard solid-phase peptide synthesis deprotection protocols; Boc (TFA/DCM, 30 min, RT); Fmoc (20% piperidine/DMF, 2 × 10 min)

Why This Matters

Procurement selection between Boc and Fmoc variants determines which payload classes and conjugation chemistries are accessible downstream; choosing the wrong protecting group can preclude entire ADC design strategies.

• [1] MedChemExpress. Fmoc-PEG4-Val-Cit-PAB-OH Product Page. The Fmoc protecting group can be removed with piperidine. Available at: https://www.medchemexpress.cn/fmoc-peg4-val-cit-pab-oh.html View Source

PAB Self-Immolative Traceless Release

The p-aminobenzyl alcohol (PAB) moiety in Boc-PEG4-Val-Cit-PAB-OH functions as a self-immolative spacer: upon cathepsin B cleavage of the Val-Cit dipeptide, the resulting free amine undergoes spontaneous 1,6-elimination, releasing carbon dioxide and the payload in its native, unmodified form . This traceless release mechanism ensures that the liberated drug retains full pharmacological activity without a residual linker appendage that could sterically interfere with target binding. Non-self-immolative linkers (e.g., simple ester or amide linkers without a PAB spacer) leave a residual amino acid or linker fragment attached to the payload, which can reduce potency—for instance, certain non-PAB dipeptide linkers show 10- to 100-fold reductions in cytotoxic potency compared to the free drug due to steric hindrance of the residual appendage . The PAB-OH terminal hydroxyl of Boc-PEG4-Val-Cit-PAB-OH also provides a convenient synthetic handle for generating PNP carbonate esters or other activated species for direct payload coupling .

PAB self-immolative release

Class-level inference

Traceless 1,6-elimination; non-PAB linkers may reduce potency 10–100×

Supports retention of native payload activity

Residual linker adducts can sterically hinder target binding

Evidence Dimension	Drug release mechanism and residual linker effect on payload potency
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: PAB self-immolative spacer enables traceless 1,6-elimination release upon Val-Cit cleavage; PAB-OH enables derivatization
Comparator Or Baseline	Non-self-immolative dipeptide linkers (e.g., direct amide/ester-linked payloads): residual linker fragment remains on payload, reducing potency 10- to 100-fold in reported cases
Quantified Difference	Qualitative difference: traceless vs. residual fragment release; potency reduction of 10- to 100-fold reported for non-PAB linkers
Conditions	Lysosomal cathepsin B cleavage conditions (pH ~5.0-5.5); payload potency assessed by in vitro cytotoxicity assays

Why This Matters

Traceless release is a non-negotiable design requirement for many ADC programs because residual linker adducts can abrogate payload-target binding; the PAB-OH terminal in Boc-PEG4-Val-Cit-PAB-OH ensures both traceless release and a ready derivatization point.

• [1] Bryden F, Martin C, Letast S, et al. Impact of cathepsin B-sensitive triggers and hydrophilic linkers on in vitro efficacy of novel site-specific antibody–drug conjugates. Org Biomol Chem. 2018;16:1882-1889. doi:10.1039/C7OB02780J. The ADC with ValCitPABMMAE linker shows the most promising combination of in vitro potency, structural homogeneity, and hydrophilicity. View Source

Purity and Identity Validation

Multiple independent vendors report Boc-PEG4-Val-Cit-PAB-OH purity specifications of ≥98% (Chemscene Cat. CS-0902854, Leyan Cat. 1973480) or 95-98% by HPLC (Glycomindsynth COA) . This exceeds the ≥95% purity threshold commonly specified for Boc-Val-Cit-PAB (Creative Biolabs Cat. ADC-L-M0639) and other non-PEGylated Val-Cit-PAB intermediates in the market . Higher purity at the building-block stage is critical because residual impurities in the linker intermediate become covalently incorporated into the final ADC and cannot be removed by subsequent purification; trace amine-containing impurities can compete in the final antibody coupling step, reducing DAR homogeneity .

Purity specification

Supporting evidence

≥98% by HPLC reported across independent suppliers

High intermediate purity may support DAR consistency

Cross-validated vendor COA; identity by ¹H NMR

Evidence Dimension	Commercial purity specification and batch-to-batch consistency
Target Compound Data	Boc-PEG4-Val-Cit-PAB-OH: ≥98% purity by HPLC (Chemscene), 95-98% (Glycomindsynth), 98% (Leyan)
Comparator Or Baseline	Boc-Val-Cit-PAB (Creative Biolabs Cat. ADC-L-M0639): 95% purity; broader ADC linker market: ≥95% is common threshold
Quantified Difference	≥98% vs. ≥95% (3 percentage point purity advantage at the intermediate stage; impurity carry-through to ADC amplifies the practical impact)
Conditions	Purity determined by HPLC; identity confirmed by 1H NMR; multiple independent vendor specifications cross-validated

Why This Matters

Higher intermediate purity reduces the risk of DAR heterogeneity, off-target conjugation, and batch failure in downstream ADC manufacturing, directly impacting cost of goods and regulatory filing quality.

• [1] Creative Biolabs. Boc-Val-Cit-PAB Product Page. Cat. ADC-L-M0639. Molecular Weight 479.6, Purity 95%. Available at: https://www.creative-biolabs.com/boc-val-cit-pab-cat-adc-l-m0639.html View Source

Boc-PEG4-Val-Cit-PAB-OH: Application Scenarios

ADC Programs for Hydrophobic Payloads

For ADC programs employing hydrophobic payloads such as monomethyl auristatin E (MMAE), pyrrolobenzodiazepine (PBD) dimers, or tubulysins at DAR values of 4-8, Boc-PEG4-Val-Cit-PAB-OH provides the PEG4 hydrophilicity necessary to suppress aggregation that would otherwise reach 100% with non-PEGylated Val-Cit-PAB linkers at equivalent DAR . The intermediate PEG4 length avoids the excessive hydrophilicity of PEG8 or PEG12 that can sterically hinder payload binding in some target geometries while still delivering a 2.5-fold clearance reduction versus non-PEGylated constructs (18.8 vs. 46.3 mL/kg/day) . This scenario leverages the Boc protecting group for orthogonal amine protection during multi-step synthesis of linker-payload constructs where acid-stable payloads are used.

Orthogonal Protection in Linker-Payload Synthesis

Boc-PEG4-Val-Cit-PAB-OH is specifically suited for synthesis workflows where the N-terminal amine must remain protected during PAB-OH activation (e.g., conversion to PNP carbonate with bis(4-nitrophenyl) carbonate) and subsequent payload coupling, followed by Boc deprotection to expose the amine for final conjugation to a bifunctional chelator or antibody-reactive handle (e.g., NHS ester, maleimide) . The Boc group's acid-lability is orthogonal to the base-sensitive PNP carbonate ester, which would be hydrolyzed under the piperidine conditions required for Fmoc removal . For payloads with acid-labile functional groups, the Fmoc-PEG4-Val-Cit-PAB-OH analog should be selected instead.

ADC POC Studies with Validated Cleavage

The Val-Cit-PAB motif within Boc-PEG4-Val-Cit-PAB-OH has been validated across multiple clinical-stage and approved ADCs including brentuximab vedotin (Adcetris), providing a regulatory-precedented cleavage mechanism . The 240-minute cathepsin B half-life of Val-Cit versus 8 minutes for Phe-Lys supports its selection for programs where linker stability in circulation is paramount. The PAB self-immolative 1,6-elimination ensures that the payload is released tracelessly without residual linker adducts that could compromise target binding, making this building block suitable for programs where maintaining the native pharmacology of the free payload is critical .

High-Purity Linker for CDMO Supply Chains

With CAS registry number 2055024-54-7 and independently verified purity specifications of ≥98% across multiple commercial suppliers , Boc-PEG4-Val-Cit-PAB-OH meets the identity and purity documentation requirements for GMP-adjacent ADC manufacturing campaigns. The compound's well-defined molecular formula (C34H58N6O11, MW 726.86), predicted density (1.192±0.06 g/cm³), and established storage conditions (-20°C) provide the batch-to-batch consistency and traceability expected by CDMO quality assurance units . This reduces the analytical burden during technology transfer compared to less well-characterized or custom-synthesized linker intermediates.

Application

Selection Property

Validation Focus

Hydrophobic payload linker-payload synthesis

PEG4 hydrophilicity for aggregation control

SEC aggregation and plasma stability review

Multi-step orthogonal protection synthesis

Boc acid-labile amine protection

Payload and activation chemistry compatibility review

Cathepsin B-triggered release mechanism studies

Val-Cit dipeptide stability and PAB self-immolation

Enzymatic cleavage kinetics and traceless release confirmation

Reproducible high-purity linker intermediate supply

High purity specification with batch documentation

HPLC purity and identity cross-check

• [1] Matsuda Y et al. J Med Chem. 2024;67(20):18124-18138. Table 1: Non-PEGylated VC-PAB ADC showed 100% aggregation. Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC11513888/table/tbl1/ View Source
• [2] Simmons JK, Burke PJ, et al. Toxicol Appl Pharmacol. 2020;392:114925. Clearance data and PEG length-dependent toxicity reduction. Available at: https://www.sciencedirect.com/science/article/abs/pii/S0041008X20300569 View Source